Cas no 2172249-78-2 (5-(2-bromophenoxy)-2-methanesulfonylpyrimidine)

• Product Name: 5-(2-bromophenoxy)-2-methanesulfonylpyrimidine
• CAS No: 2172249-78-2
• MF: C₁₁H₉BrN₂O₃S
• MW: 329.169760465622
• CID: 6519052
• PubChem ID: 165795537
• Update Time: 2025-09-27

5-(2-bromophenoxy)-2-methanesulfonylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-(2-bromophenoxy)-2-methanesulfonylpyrimidine
• 2172249-78-2
• EN300-1599915

• Inchi： 1S/C11H9BrN2O3S/c1-18(15,16)11-13-6-8(7-14-11)17-10-5-3-2-4-9(10)12/h2-7H,1H3
• InChI Key： CAHIVNVFDYSSLL-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1OC1C=NC(=NC=1)S(C)(=O)=O

Computed Properties

• Exact Mass: 327.95173g/mol
• Monoisotopic Mass: 327.95173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 77.5Ų

Additional information on 5-(2-bromophenoxy)-2-methanesulfonylpyrimidine

Introduction to 5-(2-bromophenoxy)-2-methanesulfonylpyrimidine (CAS No. 2172249-78-2)

5-(2-bromophenoxy)-2-methanesulfonylpyrimidine (CAS No. 2172249-78-2) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural framework, serves as a crucial intermediate in the synthesis of various biologically active molecules. The presence of both a bromine substituent and a methanesulfonyl group on a pyrimidine core enhances its reactivity, making it a valuable precursor in the development of novel therapeutic agents.

The bromophenoxy moiety in the molecular structure imparts distinct electronic and steric properties, which are instrumental in modulating the compound's interactions with biological targets. This feature has been exploited in recent years to design molecules with enhanced binding affinity and selectivity. For instance, studies have demonstrated the utility of such scaffolds in the development of kinase inhibitors, where precise modulation of the phenoxy group can fine-tune inhibitory activity against specific enzymes.

Moreover, the methanesulfonylpyrimidine core is a well-established pharmacophore in drug discovery, particularly for compounds targeting inflammatory and metabolic disorders. The combination of these two functional groups has led to the exploration of 5-(2-bromophenoxy)-2-methanesulfonylpyrimidine as a key building block in synthesizing molecules with potential applications in oncology and immunology. Recent advancements in computational chemistry have further highlighted its role as a scaffold for designing small-molecule inhibitors capable of disrupting aberrant signaling pathways in cancer cells.

In academic research, this compound has been employed to develop novel analogs with improved pharmacokinetic profiles. The bromine atom, being highly reactive, allows for further derivatization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These transformations have enabled the synthesis of complex heterocyclic structures that exhibit promising biological activities. For example, derivatives of 5-(2-bromophenoxy)-2-methanesulfonylpyrimidine have shown inhibitory effects on enzymes involved in tumor proliferation and angiogenesis.

The pharmaceutical industry has also recognized the potential of this compound as a lead candidate for drug development. Preclinical studies have indicated that certain derivatives exhibit significant therapeutic efficacy without notable side effects. The structural versatility of 5-(2-bromophenoxy)-2-methanesulfonylpyrimidine allows chemists to explore diverse chemical space, leading to the identification of compounds with optimized pharmacological properties. This includes modifications aimed at improving solubility, metabolic stability, and target specificity.

One particularly intriguing aspect of this compound is its role in developing next-generation antiviral agents. The pyrimidine scaffold is closely related to nucleobases found in viral genomes, making it an attractive target for designing inhibitors that can disrupt viral replication cycles. Researchers have leveraged the reactivity of the bromophenoxy and methanesulfonylpyrimidine groups to create molecules that selectively inhibit viral enzymes without affecting host cellular processes. This approach has shown promise in early-stage trials against several RNA viruses.

The synthesis of 5-(2-bromophenoxy)-2-methanesulfonylpyrimidine itself is an intricate process that requires precise control over reaction conditions to ensure high yield and purity. Modern synthetic methodologies have enabled more efficient routes to this intermediate, reducing costs and environmental impact. Techniques such as flow chemistry and microwave-assisted synthesis have been particularly beneficial in streamlining production while maintaining high standards of quality control.

From a regulatory perspective, the handling and commercialization of this compound adhere to stringent safety guidelines established by global health authorities. Manufacturers must comply with Good Manufacturing Practices (GMP) to ensure consistency and reliability across batches. Additionally, thorough toxicological assessments are conducted to evaluate potential risks associated with its use in pharmaceutical applications.

The future prospects for 5-(2-bromophenoxy)-2-methanesulfonylpyrimidine are promising, with ongoing research exploring new synthetic pathways and biological applications. Collaborative efforts between academic institutions and industry partners are expected to accelerate the discovery of novel therapeutic agents derived from this versatile scaffold. As computational modeling techniques advance, virtual screening methods will likely play a greater role in identifying promising derivatives for further development.